3-(Aminomethyl)-4-cyclopropoxyaniline

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 3-(aminomethyl)-4-cyclopropyloxyaniline
• InChI: InChI=1S/C10H14N2O/c11-6-7-5-8(12)1-4-10(7)13-9-2-3-9/h1,4-5,9H,2-3,6,11-12H2
• InChI Key: ASQKZQYVXYNTJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)N)CN

Description

3-(Aminomethyl)-4-cyclopropoxyaniline is an aromatic amine derivative characterized by an aminomethyl (-CH2NH2) substituent at the meta position (C3) and a cyclopropoxy (-O-cyclopropyl) group at the para position (C4) on the benzene ring. Its molecular formula is C10H14N2O, with a molecular weight of 178.23 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Aminomethyl)-4-cyclopropoxyaniline typically involves multi-step organic reactions. One common method starts with the nitration of 4-cyclopropoxyaniline to introduce a nitro group.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This includes selecting appropriate solvents, catalysts, and reaction temperatures. The use of continuous flow reactors and other advanced techniques can further enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(Aminomethyl)-4-cyclopropoxyaniline can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation or nitration

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst (e.g., palladium on carbon) are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3) under controlled conditions

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

3-(Aminomethyl)-4-cyclopropoxyaniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a building block for biologically active molecules.

Industry: It can be used in the production of polymers and other advanced materials .

Mechanism of Action

The mechanism of action of 3-(Aminomethyl)-4-cyclopropoxyaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group can form hydrogen bonds and other interactions with active sites, while the cyclopropoxy group may influence the compound’s binding affinity and specificity. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Toxicity/Regulatory Status	Applications
3-(Aminomethyl)-4-cyclopropoxyaniline	C10H14N2O	178.23	C3: -CH2NH2; C4: -O-cyclopropyl	Data not available	Hypothesized: Drug intermediates
3-(Aminomethyl)pyridine	C6H8N2	108.14	Pyridine ring with -CH2NH2 at C3	Severe skin/eye irritation; not CERCLA-listed	Industrial synthesis
4-(3-Morpholinopropoxy)aniline	C13H20N2O2	236.31	C4: -O-(CH2)3-morpholine	95% purity; no acute toxicity data	Organic synthesis
Pregabalin	C8H17NO2	159.23	(S)-3-(aminomethyl)-5-methylhexanoic acid	Approved pharmaceutical; low acute toxicity	Anticonvulsant/neuropathic pain drug
4-(3-Chlorophenyl)aniline	C12H10ClN	203.67	C4: -NH2; biphenyl with Cl at C3'	Limited toxicity data; drug intermediate	Pharmaceutical synthesis

Structural and Electronic Differences

• Positional Isomerism: The para-substituted cyclopropoxy group (vs. meta in 4-(3-Chlorophenyl)aniline) may alter electronic effects on the aromatic ring, influencing solubility and binding affinity in biological systems .
• Functional Groups: Aminomethyl (-CH2NH2): Shared with 3-(Aminomethyl)pyridine and pregabalin, this group contributes to basicity and hydrogen-bonding capacity. However, its attachment to a benzene ring (vs. pyridine or aliphatic chain in pregabalin) modulates electronic properties .

Toxicity and Regulatory Profiles

Key Research Insights and Limitations

• Structure-Activity Relationships (SAR) : Electron-donating groups (e.g., cyclopropoxy) may enhance solubility, while steric effects from substituents like morpholine could hinder reactivity .
• Data Gaps: Toxicity and regulatory data for 3-(Aminomethyl)-4-cyclopropoxyaniline are absent, necessitating further studies to assess safety and commercial viability.